N-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenyloxane-4-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenyloxane-4-carboxamide
• InChI: InChI=1S/C22H27NO4/c1-25-19-9-8-17(16-20(19)26-2)10-13-23-21(24)22(11-14-27-15-12-22)18-6-4-3-5-7-18/h3-9,16H,10-15H2,1-2H3,(H,23,24)
• InChI Key: ICGKJOPCSFVVNP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2(CCOCC2)C3=CC=CC=C3)OC
• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenyloxane-4-carboxamide is a synthetic organic compound known for its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenyloxane-4-carboxamide typically involves the reaction of 3,4-dimethoxyphenethylamine with a suitable oxane derivative under controlled conditions. The reaction is often catalyzed by a base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the compound, which is essential for its application in various industries.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenyloxane-4-carboxamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenyloxane-4-carboxamide has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-phenyloxane-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. This can lead to various biochemical and physiological responses, depending on the context of its application.

Comparison with Similar Compounds

Similar Compounds

N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide: Shares a similar phenethylamine backbone but differs in the functional groups attached.

N-[2-(3,4-dimethoxyphenyl)ethyl]-3,4-dimethoxyphenylacetamide: Another related compound with additional methoxy groups.